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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,6-dimethylcyclohexanone, a versatile ketone with applications in organic

synthesis and as a building block for pharmaceuticals and agrochemicals. This document

consolidates critical data on its physical characteristics, chemical reactivity, and spectral

information. Detailed experimental protocols for its synthesis and common reactions are

provided, alongside visual representations of its molecular structure and reaction workflows to

support researchers in their laboratory endeavors.

Introduction
2,6-Dimethylcyclohexanone (C₈H₁₄O) is a cyclic ketone that exists as a mixture of cis and

trans isomers. Its unique structural features and chemical reactivity make it a valuable

intermediate in various synthetic pathways.[1][2] This guide aims to be a central repository of

technical information for professionals working with this compound.

Physical and Chemical Properties
The physical and chemical properties of 2,6-dimethylcyclohexanone are summarized in the

tables below. The data presented is a compilation from various sources and represents the
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typical values for a mixture of isomers.

Table 1: Physical Properties of 2,6-
Dimethylcyclohexanone

Property Value Source(s)

Molecular Formula C₈H₁₄O [3][4]

Molecular Weight 126.20 g/mol [3]

CAS Number 2816-57-1 [3][4]

Appearance Colorless to light yellow liquid

Density 0.925 g/mL at 25 °C

Boiling Point 174-176 °C [5]

Refractive Index (n20/D) 1.447 [5]

Flash Point 51 °C (closed cup)

Table 2: Safety Information
Hazard Statement GHS Classification Precautionary Measures

Flammable liquid and vapor Flammable Liquid 3

Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking. Keep

container tightly closed.

Ground/bond container and

receiving equipment.

Note: This is not an exhaustive list of safety precautions. Always consult the full Safety Data

Sheet (SDS) before handling this chemical.

Spectral Data
Detailed spectral information is crucial for the identification and characterization of 2,6-
dimethylcyclohexanone.
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Infrared (IR) Spectroscopy: The IR spectrum of 2,6-dimethylcyclohexanone will show a

characteristic strong absorption band for the carbonyl group (C=O) stretch, typically in the

region of 1715 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will exhibit signals corresponding to the methyl

protons and the protons on the cyclohexane ring. The chemical shifts and splitting patterns

will differ for the cis and trans isomers.

¹³C NMR: The carbon NMR spectrum will show a characteristic signal for the carbonyl

carbon around 210-215 ppm, in addition to signals for the methyl and ring carbons.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) at m/z =

126, corresponding to the molecular weight of the compound. Fragmentation patterns can

provide further structural information.

Experimental Protocols
Detailed methodologies for key experiments involving 2,6-dimethylcyclohexanone are

provided below.

Synthesis of 2,6-Dimethylcyclohexanone by Oxidation of
2,6-Dimethylcyclohexanol
This protocol describes a common method for the preparation of 2,6-dimethylcyclohexanone.

Materials:

2,6-dimethylcyclohexanol

40% Hydrogen Peroxide (H₂O₂)

Anhydrous Magnesium Sulfate (MgSO₄)

Appropriate organic solvent (e.g., dichloromethane)

Standard laboratory glassware and equipment
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 2,6-dimethylcyclohexanol

(e.g., 6.4 g, 50 mmol) in a suitable organic solvent.

To this solution, add 40% hydrogen peroxide (e.g., 5.1 cm³, 60 mmol).

Add anhydrous magnesium sulfate (e.g., 4 g) to the reaction mixture.

Stir the mixture vigorously at room temperature for approximately 30 minutes. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, filter the solid magnesium sulfate from the mixture.

The organic layer is then washed with water and brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure to yield crude 2,6-
dimethylcyclohexanone.

The crude product can be purified by distillation.[2]

Reduction of 2,6-Dimethylcyclohexanone to 2,6-
Dimethylcyclohexanol
This protocol details the reduction of the ketone to the corresponding alcohol using sodium

borohydride.[6]

Materials:

2,6-dimethylcyclohexanone (cis/trans mixture)

Methanol

Sodium Borohydride (NaBH₄)

10% Sodium Hydroxide (NaOH) solution

Hexane
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Anhydrous Magnesium Sulfate (MgSO₄)

Standard laboratory glassware and equipment

Procedure:

In a 50 mL Erlenmeyer flask containing a magnetic stirrer, add 10 mL of methanol and 0.5 g

of 2,6-dimethylcyclohexanone.

Cool the flask in an ice bath.

While stirring, add 100 mg of sodium borohydride in two 50 mg portions.

After the addition is complete and the initial reaction subsides (approximately 5-10 minutes),

remove the flask from the ice bath and continue stirring at room temperature for another 15

minutes.

To the reaction mixture, add 5 mL of 10% NaOH solution, 5 mL of de-ionized water, and 15

mL of hexane.

Stir the mixture for 3-5 minutes.

Transfer the contents to a separatory funnel and separate the organic layer from the

aqueous layer.

Extract the aqueous layer twice more with 10 mL portions of hexane.

Combine all organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to obtain the 2,6-

dimethylcyclohexanol product. The product can be further analyzed by Gas Chromatography

(GC) and IR spectroscopy to determine the isomeric ratio and confirm the conversion of the

ketone to an alcohol.[6]

Visualizations
The following diagrams illustrate the molecular structure and a typical experimental workflow.
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cis-2,6-Dimethylcyclohexanone

trans-2,6-Dimethylcyclohexanone

Click to download full resolution via product page

Caption: Stereoisomers of 2,6-Dimethylcyclohexanone.
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Caption: Workflow for the synthesis of 2,6-dimethylcyclohexanone.
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Conclusion
This technical guide has presented a detailed overview of the physical and chemical properties

of 2,6-dimethylcyclohexanone, tailored for a scientific audience. The tabulated data,

experimental protocols, and visual diagrams are intended to serve as a valuable resource for

researchers and professionals in the fields of chemistry and drug development, facilitating a

deeper understanding and more efficient utilization of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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